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Compound of Interest

Compound Name: H-Lys(Z)-OtBu.HCl

Cat. No.: B1315429 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling H-Lys(Z)-OtBu.HCl. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment
H-Lys(Z)-OtBu.HCl is classified as a hazardous substance. Adherence to the following safety

protocols is mandatory to minimize risk. The compound is harmful if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[1][2]

Hazard Summary Table:
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Hazard Statement GHS Code Description

Harmful if swallowed H302
Ingestion may lead to adverse

health effects.

Causes skin irritation H315
Direct contact can cause skin

redness and irritation.

Causes serious eye irritation H319
Direct contact can cause

significant eye irritation.

May cause respiratory irritation H335
Inhalation of dust may irritate

the respiratory tract.

Recommended Personal Protective Equipment (PPE):

To ensure personal safety, the following PPE must be worn at all times when handling H-
Lys(Z)-OtBu.HCl:

Eye Protection: Chemical safety goggles or a face shield are required to prevent eye contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should

be inspected before use and disposed of properly after handling the compound.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 or

higher-level particulate respirator is necessary.[3][4] Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[3]

Body Protection: A laboratory coat or impervious clothing is required to prevent skin contact.

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for safely handling H-Lys(Z)-
OtBu.HCl from reception to disposal.
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Workflow for Handling H-Lys(Z)-OtBu.HCl
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Caption: Standard Operating Procedure for H-Lys(Z)-OtBu.HCl.
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Step-by-Step Handling and Disposal Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area away from incompatible materials. The

recommended storage temperature is 4°C.

Keep the container tightly closed and store in a locked cabinet.

Handling and Use:

Preparation: Before handling, ensure you are wearing the appropriate PPE as specified

above. Prepare your workspace by ensuring it is clean and uncluttered. All work should be

conducted in a chemical fume hood.

Weighing: Use an analytical balance within the fume hood. To minimize dust generation,

handle the solid material carefully.

Dissolution: If preparing a solution, add the solid H-Lys(Z)-OtBu.HCl to the solvent slowly to

avoid splashing. If using water as the solvent, it is recommended to filter and sterilize the

solution with a 0.22 μm filter before use.[5]

Spill Response: In case of a spill, evacuate the area and prevent the entry of unnecessary

personnel. For small spills, carefully sweep up the solid material, avoiding dust formation,

and place it in a sealed container for disposal.[3] For larger spills, follow your institution's

emergency procedures. Do not let the product enter drains.[3]

Disposal Plan:

Waste Collection: All waste materials, including unused product, contaminated gloves, and

weigh paper, should be collected in a clearly labeled, sealed container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[3] Do not dispose of it with regular laboratory trash. Contaminated

packaging should be disposed of as unused product.[3]
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Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with H-Lys(Z)-OtBu.HCl using an appropriate cleaning agent. Wash hands

thoroughly after handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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